Cas no 1805946-89-7 (Ethyl 4-bromo-6-hydroxynicotinate)

• Product Name: Ethyl 4-bromo-6-hydroxynicotinate
• CAS No: 1805946-89-7
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4900988
• Update Time: 2023-08-20

Ethyl 4-bromo-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-hydroxynicotinate

• Inchi： 1S/C8H8BrNO3/c1-2-13-8(12)5-4-10-7(11)3-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： GUJMROWTURLWJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4